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Compound of Interest

Compound Name: 5-Nitro-1H-indazole-3-carbonitrile

Cat. No.: B1632264

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Nitro-1H-indazole-3-carbonitrile, also known as DL0805, is a small molecule inhibitor of
Rho-associated coiled-coil containing protein kinase (ROCK). It has demonstrated potent
inhibitory activity against ROCK-I and has been investigated for its vasorelaxant properties,
suggesting potential applications in cardiovascular research, particularly in the context of
hypertension.[1] These application notes provide detailed protocols for in vitro assays to
characterize the activity of 5-Nitro-1H-indazole-3-carbonitrile, including its inhibitory effect on
ROCK, its cytotoxic profile, and its vasorelaxant effects on vascular smooth muscle.

Quantitative Data Summary

The following table summarizes the available quantitative data for 5-Nitro-1H-indazole-3-
carbonitrile.
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Target/Cell
Assay . Parameter Value Reference
Line
ROCK Inhibition ROCK-I IC50 6.67 pM [1]
Data not
ROCK Inhibition ROCK-II IC50 _
available
o Various Cell Data not
Cytotoxicity ) IC50 ]
Lines available

Note: While described as having "high toxicity," specific IC50 values from cytotoxicity assays
were not publicly available at the time of this publication.[1] Researchers are strongly
encouraged to perform cytotoxicity testing in relevant cell lines to determine the therapeutic
index.

Signaling Pathway

5-Nitro-1H-indazole-3-carbonitrile exerts its effects primarily through the inhibition of the Rho-
kinase (ROCK) signaling pathway. This pathway is a critical regulator of actin cytoskeleton
dynamics, cell adhesion, and smooth muscle contraction.
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Downstream Effects
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Prepare Reagents:
- ROCK Enzyme (ROCK-1 or ROCK-II)
- Kinase Buffer
- ATP
- Substrate (e.g., MYPT1)
- Test Compound dilutions

'

Add enzyme, buffer, and test compound
to microplate wells

:

Pre-incubate to allow compound binding

Gnitiate reaction by adding ATP)

Incubate at 30°C

Stop reaction

Detect substrate phosphorylation
(e.g., using a specific antibody and a secondary detection reagent)

Measure signal (e.g., absorbance or fluorescence)

Calculate % inhibition and determine IC50
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allow to adhere overnight

:

Treat cells with serial dilutions OD Isolate thoracic aorta from a rat and

Seed cells in a 96-well plate amﬂ

5-Nitro-1H-indazole-3-carbonitrile prepare aortic rings (2-3 mm)

' '

Incubate for a specified duratiorj Mount aortic rings in an organ bath

(e.g., 24, 48, or 72 hours) containing physiological salt solution (PSS)

:

Equilibrate under tension and
Gdd MTT reagent to each weD assess endothelium integrity

formazan crystal formation

vasoconstrictor (e.g., phenylephrine or KCI)

:

Solubilize formazan crystals with Cumulatively add increasing concentrations of
a solubilization solution (e.g., DMSO) 5-Nitro-1H-indazole-3-carbonitrile

Incubate for 2-4 hours to aIIovD Induce sustained contraction with a

Measure absorbance at ~570 nm

Record changes in isometric tension

Calculate % cell viability and determine IC50 Calculate % relaxation and determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 5-Nitro-1H-
indazole-3-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632264+#in-vitro-assay-protocols-for-5-nitro-1h-
indazole-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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